Cas no 6707-12-6 (5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol)

5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol structure

6707-12-6 structure

Product Name:5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol

CAS No:6707-12-6

MF:C₉H₁₄O₂

MW:154.206263065338

MDL:MFCD00167595

CID:46959

PubChem ID:87573950

Update Time:2025-04-18

5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.1]hept-5-ene-2,2-diyldimethanol
- 5-Norbornene-2,2-dimethanol
- [5-(hydroxymethyl)-5-bicyclo[2.2.1]hept-2-enyl]methanol
- NDM
- Bicyclo[2.2.1]hept-5-ene-2,2-dimethanol
- 2,2-Bis(hydroxymethyl)-5-norbornene
- DSHXMENPUICESR-UHFFFAOYSA-N
- Bicyclo(2.2.1)hept-5-ene-2,2-dimethanol
- 4,4-Di(hydroxymethyl)bicyclo(2.2.1)heptene
- 2,6-dichloro-6-methylphenol
- Norborna-5-ene-2,2-dimethanol
- 2,2-bishydroxymethyl-5-norbornene
- 2,2-di-hydroxymethylnorborn-5-ene
- SBB060489
- 2,2-di-hydroxymethyl-norborn-5-ene
- 2,2-Bis(hydroxymet
- DTXSID30884330
- N0636
- AS-65831
- [2-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol
- [2-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methanol
- SCHEMBL466190
- AKOS003368786
- 6707-12-6
- FT-0694858
- 5-Norbornene-2.2-dimethanol
- DB-003107
- 5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol
- MDL： MFCD00167595
- Inchi： 1S/C9H14O2/c10-5-9(6-11)4-7-1-2-8(9)3-7/h1-2,7-8,10-11H,3-6H2
- InChI Key： DSHXMENPUICESR-UHFFFAOYSA-N
- SMILES： OCC1(CO)CC2C=CC1C2

Computed Properties

Exact Mass: 154.09900
Monoisotopic Mass: 154.099
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5
XLogP3: 0.4

Experimental Properties

Density: 1.15
Melting Point: 111.0 to 115.0 deg-C
Boiling Point: 252.9 ºC at 760 mmHg
Flash Point: 118.3 ºC
Refractive Index: 1.543
PSA: 40.46000
LogP: 0.55340

5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R36/37/38

5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM276485-10g	Bicyclo[2.2.1]hept-5-ene-2,2-diyldimethanol	6707-12-6	95%	10g	$306	2021-06-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	N0636-5G	5-Norbornene-2,2-dimethanol	6707-12-6	>98.0%(GC)	5g	¥750.00	2024-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N134528-1g	5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol	6707-12-6	≥95.0%(GC)	1g	¥179.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N134528-200mg	5-Norbornene-2,2-dimethanol	6707-12-6	≥95.0%(GC)	200mg	￥114.00	2021-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N134528-5g	5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol	6707-12-6	≥95.0%(GC)	5g	¥769.90	2023-09-01
TRC	H947788-50mg	[5-(Hydroxymethyl)-5-bicyclo[2.2.1]hept-2-enyl]methanol	6707-12-6		50mg	$ 50.00	2022-06-02
TRC	H947788-100mg	[5-(Hydroxymethyl)-5-bicyclo[2.2.1]hept-2-enyl]methanol	6707-12-6		100mg	$ 65.00	2022-06-02
TRC	H947788-500mg	[5-(Hydroxymethyl)-5-bicyclo[2.2.1]hept-2-enyl]methanol	6707-12-6		500mg	$ 95.00	2022-06-02
Apollo Scientific	OR937742-1g	5-Norbornene-2,2-dimethanol	6707-12-6	95%	1g	£160.00	2024-05-24
Apollo Scientific	OR937742-5g	5-Norbornene-2,2-dimethanol	6707-12-6	95%	5g	£415.00	2024-05-24

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